Cas no 2679826-79-8 (benzyl (2S,4R)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate)

• Product Name: benzyl (2S,4R)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate
• CAS No: 2679826-79-8
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 6399774
• PubChem ID: 124253242
• Update Time: 2025-10-28

benzyl (2S,4R)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (2S,4R)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate
• 2679826-79-8
• EN300-7204431

• Inchi： 1S/C14H19NO4/c1-18-10-12-7-13(16)8-15(12)14(17)19-9-11-5-3-2-4-6-11/h2-6,12-13,16H,7-10H2,1H3/t12-,13+/m0/s1
• InChI Key： MCVXVAOZGZKJGE-QWHCGFSZSA-N
• SMILES： O[C@H]1CN(C(=O)OCC2C=CC=CC=2)[C@H](COC)C1

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59Ų

Additional information on benzyl (2S,4R)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate

Benzyl (2S,4R)-4-Hydroxy-2-(Methoxymethyl)Pyrrolidine-1-Carboxylate: A Comprehensive Overview

Benzyl (2S,4R)-4-Hydroxy-2-(Methoxymethyl)Pyrrolidine-1-Carboxylate is a structurally complex organic compound with the CAS Registry Number 2679826-79-8. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a benzyl group attached to a pyrrolidine ring system, which is further substituted with hydroxyl and methoxymethyl groups at specific stereocenters. The stereochemistry of the compound is defined by the (2S,4R) configuration, which plays a critical role in its biological activity and chemical reactivity.

The synthesis of benzyl (2S,4R)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have enabled researchers to optimize the production process, ensuring high yields and enantioselectivity. This compound has been explored as a precursor for various bioactive molecules, including antibiotics and antiviral agents. Its unique structure allows for diverse functionalization pathways, making it a valuable building block in medicinal chemistry.

One of the most significant applications of benzyl (2S,4R)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate lies in its role as an intermediate in drug discovery. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against enzymes involved in bacterial resistance mechanisms. This finding has sparked interest in developing novel antibiotics to combat multidrug-resistant pathogens. Additionally, research into its pharmacokinetic properties has revealed favorable absorption and bioavailability profiles, further supporting its potential as a therapeutic agent.

Recent research has also focused on the environmental impact of benzyl (2S,4R)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate and its derivatives. Scientists are investigating biodegradation pathways to ensure that these compounds can be safely integrated into pharmaceutical formulations without posing risks to ecosystems. Green chemistry approaches are being employed to develop sustainable synthesis methods that minimize waste and reduce energy consumption.

In conclusion, benzyl (2S,4R)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carboxylate stands out as a versatile and promising compound with wide-ranging applications in the chemical and pharmaceutical industries. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in the development of innovative therapies and materials. As research continues to unfold, this compound is expected to contribute significantly to addressing some of the most pressing challenges in modern medicine.